Cas no 2229586-29-0 (2-(2-fluoro-3-nitrophenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-fluoro-3-nitrophenyl)-2-methylpropanenitrile
• CAS No: 2229586-29-0
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 5850274
• PubChem ID: 165697854
• Update Time: 2025-10-05

2-(2-fluoro-3-nitrophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-nitrophenyl)-2-methylpropanenitrile
• EN300-1793933
• 2229586-29-0

• Inchi： 1S/C10H9FN2O2/c1-10(2,6-12)7-4-3-5-8(9(7)11)13(14)15/h3-5H,1-2H3
• InChI Key： ZYBWUEQJUGJHME-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C#N)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(2-fluoro-3-nitrophenyl)-2-methylpropanenitrile

2-(2-Fluoro-3-Nitrophenyl)-2-Methylpropanenitrile

2-(2-Fluoro-3-Nitrophenyl)-2-Methylpropanenitrile (CAS No: 2229586-29-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as FNP-CN, is characterized by its unique structural features, which include a fluoro-substituted nitrophenyl group and a nitrile functional group. The combination of these groups imparts distinctive electronic and steric properties, making it an ideal candidate for advanced chemical synthesis and material engineering.

Recent studies have highlighted the potential of FNP-CN in the development of novel materials for optoelectronic devices. Researchers have demonstrated that the compound's electronic properties can be fine-tuned by modifying the substituents on the phenyl ring, leading to enhanced performance in light-emitting diodes (LEDs) and photovoltaic cells. For instance, a 2023 study published in *Advanced Materials* reported that FNP-CN derivatives exhibited improved charge transport characteristics, making them promising candidates for next-generation organic semiconductors.

In addition to its electronic applications, FNP-CN has also gained attention in the field of drug discovery. The compound's ability to act as a bioisostere has been leveraged in the design of new therapeutic agents. A 2023 paper in *Journal of Medicinal Chemistry* explored the use of FNP-CN as a scaffold for developing kinase inhibitors, showcasing its potential in targeting specific protein kinases involved in cancer progression.

The synthesis of FNP-CN involves a multi-step process that typically begins with the preparation of the fluoro-nitrobenzene derivative. This is followed by alkylation or acylation reactions to introduce the nitrile group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, FNP-CN has been investigated for its role in green chemistry applications. For example, researchers have explored its use as a catalyst in selective oxidation reactions, offering a sustainable alternative to traditional metal-based catalysts. A 2023 study in *Green Chemistry* demonstrated that FNP-CN could facilitate the oxidation of alcohols to ketones under mild conditions, with high yields and excellent selectivity.

In conclusion, FNP-CN (CAS No: 2229586-29-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern materials science and chemical innovation.